2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C20H26N4O5S/c1-28-16-6-5-7-17(29-2)19(16)20(25)22-10-15-30(26,27)24-13-11-23(12-14-24)18-8-3-4-9-21-18/h3-9H,10-15H2,1-2H3,(H,22,25)
• InChI Key: LHKFLLUEEACSAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C20H26N4O5S
• Molecular Weight: 434.5 g/mol

Description

The compound “2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide” is a chemical compound. It is similar to a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide has a variety of applications in scientific research. It is used as a building block for the synthesis of a range of compounds, such as heterocyclic compounds and organic polymers. This compound is also used as a catalyst for organic reactions, and as a ligand for metal complexes. In addition, this compound has been used in the synthesis of a range of pharmaceuticals, such as antifungal agents, anti-inflammatory drugs, and antibiotics.

Mechanism of Action

2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is believed to act as a modulator of the activity of various enzymes, such as cyclooxygenase and lipoxygenase. It is also believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound is believed to act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. It has been shown to inhibit the activity of cyclooxygenase and lipoxygenase, enzymes involved in the production of prostaglandins and leukotrienes. In addition, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to inhibit the activity of tyrosine kinase, an enzyme involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide in laboratory experiments is its availability and low cost. In addition, this compound is relatively easy to synthesize, making it a convenient reagent for organic synthesis. However, there are some limitations to using this compound in laboratory experiments. For example, the compound can be toxic if not handled properly, and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

In the future, further research is needed to understand the biochemical and physiological effects of 2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide. In addition, research is needed to develop new methods of synthesis for this compound, as well as to explore its potential applications in drug development. Finally, research is also needed to investigate the potential toxicity of this compound and to develop methods of safe handling and storage.

Synthesis Methods

2,6-dimethoxy-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide can be synthesized by a variety of methods. One method involves the reaction of 2,6-dimethoxybenzaldehyde with piperazine-2-sulfonyl chloride in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction is followed by the addition of pyridine to form the desired product. Other methods of synthesis involve the reaction of 2,6-dimethoxybenzamide with piperazine-2-sulfonyl chloride, or the reaction of piperazine-2-sulfonyl chloride with pyridine and 2,6-dimethoxybenzaldehyde.